Cas no 868212-81-1 (N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 868212-81-1
• MF: C₁₆H₁₆N₄O₅S
• MW: 376.387042045593
• CID: 6598382
• PubChem ID: 2147436
• Update Time: 2025-05-30

N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide
• N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-dioxine-5-carboxamide
• 1,4-Dioxin-2-carboxamide, 5,6-dihydro-N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• F1750-0099
• SR-01000014880
• AKOS024609356
• SR-01000014880-1
• N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide
• 868212-81-1
• N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide

• Inchi： 1S/C16H16N4O5S/c1-11-6-7-17-16(18-11)20-26(22,23)13-4-2-12(3-5-13)19-15(21)14-10-24-8-9-25-14/h2-7,10H,8-9H2,1H3,(H,19,21)(H,17,18,20)
• InChI Key： WTVARLHLTHUDLB-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 376.08414080g/mol
• Monoisotopic Mass: 376.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• pka: 6.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide

Comprehensive Overview of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide (CAS No. 868212-81-1)

The compound N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide, with the CAS number 868212-81-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a 4-methylpyrimidin-2-yl moiety with a 5,6-dihydro-1,4-dioxine-2-carboxamide group, linked via a sulfamoylphenyl bridge. Such a configuration imparts distinct physicochemical properties, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for novel sulfonamide derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide as a scaffold for designing inhibitors targeting enzymes like dihydrofolate reductase (DHFR) or tyrosine kinases. These enzymes are critical in cellular processes, and their modulation holds promise for treating diseases such as cancer and autoimmune disorders. The compound's sulfamoylphenyl group enhances its binding affinity, while the dioxine ring contributes to metabolic stability.

From a synthetic perspective, the preparation of CAS 868212-81-1 involves multi-step organic reactions, including sulfonylation and amide coupling. Optimizing these processes is a hot topic in green chemistry, as scientists seek to reduce waste and improve yields. The compound's solubility and bioavailability are also key focus areas, especially for formulations intended for oral administration. Computational studies using molecular docking and QSAR models have further elucidated its interactions with biological targets, aligning with the growing trend of AI-driven drug design.

Beyond therapeutics, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide has potential applications in agrochemicals. Its structural motifs resemble those found in herbicides and fungicides, sparking investigations into its efficacy against plant pathogens. With the global push for sustainable agriculture, this compound could contribute to next-generation crop protection solutions. However, thorough ecotoxicological assessments are necessary to ensure environmental safety.

The analytical characterization of 868212-81-1 relies on advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm purity and identity, addressing concerns about counterfeit chemicals in the supply chain—a pressing issue highlighted by regulatory bodies. Additionally, patents and literature reviews reveal ongoing innovations in derivatizing this core structure, underscoring its intellectual property value.

In conclusion, N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-5,6-dihydro-1,4-dioxine-2-carboxamide exemplifies the intersection of chemistry and biology. Its multifaceted applications, from drug development to agrochemicals, align with contemporary scientific priorities. As research progresses, this compound may unlock new therapeutic or agricultural breakthroughs, reinforcing the importance of structure-activity relationship (SAR) studies and collaborative innovation.